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Compound of Interest

Compound Name: Cdk2-IN-19

Cat. No.: B12392146

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like Cdk2-IN-19 is paramount. This document provides a comprehensive
guide to the necessary personal protective equipment (PPE), operational procedures, and
disposal plans to minimize risk and ensure a safe laboratory environment. The following
guidance is based on best practices for handling potent kinase inhibitors and data from a safety
data sheet (SDS) for a structurally related compound, GSK-3/CDK5/CDK2-IN-1.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Cdk2-IN-19 is not readily available, the hazards
can be inferred from similar compounds. GSK-3/CDK5/CDK2-IN-1 is classified with acute oral
toxicity (Category 4) and is very toxic to aquatic life with long-lasting effects (Category 1)[1]. As
Cdk2-IN-19 is a potent kinase inhibitor, it should be handled as a potentially hazardous
substance.[2][3]

Hazard Summary Table
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Hazard Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 )
life[1]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling potent compounds to prevent

exposure through inhalation, skin contact, or ingestion.

Recommended Personal Protective Equipment (PPE)
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Specifications and Best

Body Part Recommended Protection .
Practices
A powered air-purifying
respirator (PAPR) may be
necessary for operations with a
Respiratory NIOSH-approved respirator higher risk of aerosolization[4].

For lower-risk activities, a well-
fitted N95 or higher-rated

respirator is recommended.

Wear two pairs of disposable,

) o chemical-resistant gloves.
Double-gloving with nitrile
Hands Change gloves frequently and
gloves ) ) ) )
immediately if contaminated,

torn, or punctured.

Goggles should provide a

complete seal around the
Eyes Chemical safety goggles eyes. A face shield may be

used in addition to goggles for

splash protection.

A disposable, impervious gown
provides the best protection. It

Body Disposable lab coat or gown should be changed at the end
of each work session or if

contamination occurs.

Substantial, closed-toe shoes
Feet Closed-toe shoes and shoe are mandatory. Disposable
ee
covers shoe covers should be worn in

the designated handling area.

Operational Plan: From Receipt to Use

A clear and systematic workflow is essential for the safe handling of Cdk2-IN-19.

Workflow for Handling Cdk2-IN-19
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Caption: Workflow for the safe handling of Cdk2-IN-19.

Click to download full resolution via product page
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Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a stock solution of Cdk2-IN-19, a common
procedure in a research setting.

Materials:

Cdk2-IN-19 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Analytical balance within a containment unit (e.g., glove box or ventilated balance enclosure)
Procedure:

e Preparation:

o Don all required PPE as detailed in the table above.

o Perform all manipulations of the solid compound within a certified chemical fume hood or a
containment device like a glove box.[2][5]

» Weighing:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully add the desired amount of Cdk2-IN-19 powder to the tube. Avoid creating dust.
[2]

o Record the exact weight of the compound.

o Dissolution:
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o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube to achieve the desired stock concentration.

o Vortex the tube until the compound is completely dissolved. Gentle warming in a water
bath may be necessary to aid dissolution.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

o Store the aliquots at -20°C or -80°C in a clearly labeled and sealed container. The
recommended storage for GSK-3/CDK5/CDK2-IN-1 is -20°C as a powder or -80°C in
solvent[1].

Disposal Plan

Proper disposal of Cdk2-IN-19 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Segregation and Disposal

Waste Type Disposal Procedure

All contaminated solid waste, including gloves,

gowns, pipette tips, and empty vials, should be

Solid Waste ] )
collected in a dedicated, labeled hazardous
waste container.
Unused stock solutions and other liquid waste
o containing Cdk2-IN-19 should be collected in a
Liquid Waste

sealed, labeled hazardous waste container.

Avoid release to the environment[1].

All hazardous waste must be disposed of
) ) through an approved waste disposal plant in
Final Disposal .
accordance with local, state, and federal

regulations[1].

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://dcchemicals.com/msds/MSDS_DC44017.html
https://www.benchchem.com/product/b12392146?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC44017.html
https://dcchemicals.com/msds/MSDS_DC44017.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these safety protocols, researchers can handle Cdk2-IN-19 and other potent
kinase inhibitors with a high degree of safety, protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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